Meseclazone

• CAS No.: 29053-27-8
• Product Name: Meseclazone
• Molecular Formula: C11H10ClNO3
• Molecular Weight: 239.65 g/mol
• IUPAC Name: 7-chloro-2-methyl-3,3a-dihydro-2H-[1,2]oxazolo[3,2-b][1,3]benzoxazin-9-one
• Standard InChI: InChI=1S/C11H10ClNO3/c1-6-4-10-13(16-6)11(14)8-5-7(12)2-3-9(8)15-10/h2-3,5-6,10H,4H2,1H3
• Standard InChIKey: OJGJQQNLRVNIKE-UHFFFAOYSA-N
• SMILES: CC1CC2N(O1)C(=O)C3=C(O2)C=CC(=C3)Cl
• Canonical SMILES: CC1CC2N(O1)C(=O)C3=C(O2)C=CC(=C3)Cl
• Appearance: Solid powder
• Description: Meseclazone is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-chloro-3,3a-dihydro-2-methyl-2H,9H-isoxazolo(3,2-b)(1,3)benzoxazin-9-one; meseclazone; W-2395
• Reference: 1: Viaje A, Slaga TJ, Wigler M, Weinstein IB. Effects of antiinflammatory agents on mouse skin tumor promotion, epidermal DNA synthesis, phorbol ester-induced cellular proliferation, and production of plasminogen activator. Cancer Res. 1977 May;37(5):1530-6. PubMed PMID: 856468.; 2: Slaga TJ, Viaje A, Bracken W. The effects of anti-inflammatory agents on skin tumor initiation and aryl hydrocarbon hydroxylase. Res Commun Chem Pathol Pharmacol. 1977 Feb;16(2):337-50. PubMed PMID: 847288.; 3: Edelson J, Schuster EB, Douglas JF. Optimal conditions for the hydrolysis of seclazone by rat hepatic microsomes. Arch Int Pharmacodyn Ther. 1974 Sep;211(1):99-106. PubMed PMID: 4218724.; 4: Edelson J, Schuster E, Shahinian S, Douglas JF. The metabolic fate of seclazone in man. Arch Int Pharmacodyn Ther. 1974 May;209(1):66-74. PubMed PMID: 4416360.; 5: Edelson J, Douglas JF, Ludwig BJ. Seclazone: biotransformation during absorption in the rat, binding in plasma, and disappearance from plasma in the dog. Drug Metab Dispos. 1973 Nov-Dec;1(6):737-41. PubMed PMID: 4156294.; 6: Edelson J, Douglas JF, Ludwig BJ. Absorption, distribution, and metabolic fate of seclazone (7-chloro-3,3a-dihydro-2H,9H-isoxazolo(3,2-b) (1,3)benzoxazin-9-one). J Pharm Sci. 1973 Feb;62(2):229-32. PubMed PMID: 4631323.; 7: Edelson J, Douglas JF. Measurement of gastrointestinal blood loss in the rat: the effect of aspirn, phenylbutazone and seclazone. J Pharmacol Exp Ther. 1973 Feb;184(2):449-52. PubMed PMID: 4540048.; 8: Hrdina PD, Ling GM. The in vivo antibradykinin activity of seclazone (7-chloro-3,3a-dihydro-2H,9H-isoxazolo(3,2-b) (1,3)benzoxazin-9-one), a new anti-inflammatory agent. Pharmacology. 1973;10(3):136-42. PubMed PMID: 4761775.; 9: Berger FM, Bates HM, Diamantis W, Kletzkin M, Plekss OJ, Sofia RD, Spencer HJ. The pharmacological properties of seclazone (7-chloro-3,3a-dihydro-2H, 9H-isoxazolo (3,2-b) (1,3) benzoxazin-9-one) a new anti-inflammatory agent. Pharmacology. 1973;9(3):164-76. PubMed PMID: 4714232.
• PubChem Compound: 34445
• Last Modified: Nov 11 2021